Cas no 1214337-64-0 (2-(3'-Fluoro-6-(trifluoromethyl)biphenyl-2-yl)acetic acid)

• Product Name: 2-(3'-Fluoro-6-(trifluoromethyl)biphenyl-2-yl)acetic acid
• CAS No: 1214337-64-0
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4998479
• Update Time: 2025-07-21

2-(3'-Fluoro-6-(trifluoromethyl)biphenyl-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3'-Fluoro-6-(trifluoromethyl)biphenyl-2-yl)acetic acid

• Inchi： 1S/C15H10F4O2/c16-11-5-1-3-9(7-11)14-10(8-13(20)21)4-2-6-12(14)15(17,18)19/h1-7H,8H2,(H,20,21)
• InChI Key： GDLQKDAIZAQOLU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CC(=O)O)=C1C1C=CC=C(C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3

Additional information on 2-(3'-Fluoro-6-(trifluoromethyl)biphenyl-2-yl)acetic acid

Introduction to 2-(3'-Fluoro-6-(trifluoromethyl)biphenyl-2-yl)acetic acid (CAS No. 1214337-64-0)

2-(3'-Fluoro-6-(trifluoromethyl)biphenyl-2-yl)acetic acid, identified by its CAS number 1214337-64-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the biphenyl derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro group at the 3'-position and a trifluoromethyl group at the 6-position of the biphenyl core, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2-(3'-Fluoro-6-(trifluoromethyl)biphenyl-2-yl)acetic acid involve advanced organic synthesis techniques, including cross-coupling reactions and fluorination processes. These synthetic strategies are critical in constructing the complex aromatic system while maintaining high regioselectivity and yield. The introduction of fluorine and trifluoromethyl substituents not only enhances the metabolic stability of the molecule but also modulates its binding affinity to biological targets. This has been a key focus in drug design, as fluorinated compounds often exhibit improved pharmacokinetic profiles.

In recent years, 2-(3'-Fluoro-6-(trifluoromethyl)biphenyl-2-yl)acetic acid has been explored in various preclinical studies for its potential applications in treating neurological disorders, cancer, and inflammatory diseases. The biphenyl scaffold is well-documented for its role in modulating neurotransmitter systems, making this compound a promising candidate for developing novel therapeutics. Additionally, the acetic acid moiety suggests possible interactions with enzymes and receptors involved in metabolic pathways, further expanding its therapeutic potential.

One of the most compelling aspects of this compound is its interaction with G-protein coupled receptors (GPCRs), which are a major class of membrane receptors involved in signal transduction pathways. The fluorine and trifluoromethyl groups enhance the binding affinity by increasing lipophilicity and reducing hydrogen bonding interactions, which are crucial for receptor recognition. This has been observed in studies where analogs of this compound have shown high selectivity for certain GPCRs, such as those involved in pain perception and mood regulation.

Moreover, the structural similarity to known bioactive molecules has prompted researchers to investigate its role in drug repurposing. By leveraging existing knowledge about related compounds, scientists aim to identify new therapeutic applications for 2-(3'-Fluoro-6-(trifluoromethyl)biphenyl-2-yl)acetic acid. This approach not only accelerates drug development but also reduces costs associated with discovering entirely new molecular entities. The compound’s versatility makes it an attractive scaffold for further derivatization, allowing chemists to fine-tune its properties for specific biological targets.

The pharmacokinetic properties of 2-(3'-Fluoro-6-(trifluoromethyl)biphenyl-2-yl)acetic acid have been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable solubility profiles and moderate oral bioavailability, making it suitable for clinical translation. The presence of both fluorine and trifluoromethyl groups contributes to its stability in biological systems while minimizing degradation pathways that could reduce efficacy.

In conclusion, 2-(3'-Fluoro-6-(trifluoromethyl)biphenyl-2-yl)acetic acid (CAS No. 1214337-64-0) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders, cancer, and inflammatory diseases make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of pharmaceutical innovation.